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Introduction

Calcium cyanamide (CaCN₂), also known as nitrolime, is a unique agricultural compound that

has been utilized for over a century, serving a dual role as a slow-release nitrogen fertilizer and

a non-fumigant soil disinfectant.[1] Its application is particularly relevant in intensive cropping

systems where soil-borne diseases can lead to significant yield and quality losses.[1] Upon

application to moist soil, calcium cyanamide undergoes a series of chemical transformations,

producing transient compounds with biocidal properties that effectively reduce populations of

various soil-borne pathogens, nematodes, and weeds.[1][2][3] Concurrently, it provides a

steady supply of nitrogen to the crop and improves soil structure through a liming effect.[1][4]

These application notes provide detailed methodologies for researchers, scientists, and

agricultural professionals on the use of calcium cyanamide for soil disinfection, supported by

quantitative data and standardized protocols.

Mechanism of Action
The efficacy of calcium cyanamide as a soil disinfectant is rooted in its decomposition pathway

in the presence of soil moisture.

Hydrolysis: Within hours of application to moist soil, calcium cyanamide (CaCN₂) reacts with

water (H₂O) to form hydrogen cyanamide (H₂NCN) and calcium dihydroxide (Ca(OH)₂).[1][5]
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Biocidal Activity: Hydrogen cyanamide is the primary active biocidal agent.[1][6][7] It is toxic

to a broad spectrum of soil organisms, including pathogenic fungi, bacteria, nematodes, and

germinating weed seeds.[1][5]

Liming Effect: The formation of calcium dihydroxide, a strong base, temporarily increases the

soil pH, creating an alkaline environment that is unfavorable for many acid-loving pathogens

like Plasmodiophora brassicae (clubroot).[1][5][8]

Fertilization and Nitrification Inhibition: The hydrogen cyanamide eventually decomposes

into urea, which is then hydrolyzed to plant-available ammonium (NH₄⁺).[4][9] A portion of

the cyanamide dimerizes to form dicyandiamide (DCD), a well-known nitrification inhibitor.[4]

DCD slows the bacterial conversion of ammonium to nitrate, reducing nitrogen leaching and

ensuring a sustained nitrogen supply for the crop.[4][10]
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Decomposition Pathway of Calcium Cyanamide in Soil.
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Experimental and Application Protocols
Successful application requires careful attention to soil conditions, application rate, and the

waiting period before planting.

Protocol 2.1: General Pre-Planting Soil Disinfection

This protocol outlines a general methodology for the application of calcium cyanamide for

broad-spectrum soil disinfection.

Objective: To reduce the overall load of soil-borne pathogens and weed seeds before planting a

new crop.

Materials:

Calcium cyanamide (granular or powdered form)

Fertilizer spreader (calibrated)

Tiller or disc harrow

Irrigation system

Personal Protective Equipment (PPE): gloves, dust mask, safety glasses

Procedure:

Soil Preparation: Clear the field of previous crop residues. Till the soil to a depth of 15-20 cm

to achieve a fine tilth. The soil should be uniformly moist, similar to the conditions required

for seeding, to facilitate the chemical reaction.[1][6][7]

Application: Using a calibrated spreader, apply calcium cyanamide granules evenly to the

soil surface. Application rates typically range from 300 to 1000 kg/ha , depending on the soil

type, pathogen pressure, and nitrogen requirements of the subsequent crop.[1] For example,

an application of 500 kg/ha supplies approximately 99 kg of nitrogen per hectare.[1]

Incorporation: Immediately after application, incorporate the granules into the top 3-5 cm of

soil using a light tiller or harrow.[1] This ensures close contact with moist soil and maximizes
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the herbicidal effect on germinating weed seeds.[1]

Waiting Period: A mandatory waiting period must be observed between application and

planting to allow the toxic hydrogen cyanamide to decompose into non-phytotoxic urea. The

waiting period is critical to avoid crop injury.

Rule of Thumb: Allow 2-3 days of waiting for every 100 kg/ha applied.[1] For an application

of 500 kg/ha , the waiting period would be 10-15 days.

Factors influencing this period include soil temperature (decomposition is faster in warmer

soils) and moisture.[4]

Pre-Planting Check: Before sowing or transplanting, it is advisable to perform a simple

germination test (e.g., with cress seeds) on a soil sample from the treated area to ensure

that no phytotoxic residues remain.

Sowing/Transplanting: Once the waiting period is complete and the soil is deemed safe,

proceed with planting the crop.

Start: Field Preparation
(Tilling, Debris Removal)

Step 1: Soil Moisture Adjustment
(Ensure uniform moisture)

Step 2: CaCN₂ Application
(Use calibrated spreader)

Step 3: Incorporation
(Mix into top 3-5 cm of soil)

Step 4: Waiting Period
(Crucial for decomposition,

e.g., 10-15 days for 500 kg/ha)

Step 5: Safety Check
(Perform germination test) End: Plant Crop
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General Experimental Workflow for Efficacy Testing.

Quantitative Data Summary
The efficacy of calcium cyanamide varies with the target pathogen, application rate, and

environmental conditions.

Table 1: Efficacy of Calcium Cyanamide Against Soil-Borne Pathogens
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Target
Pathogen

Crop
Application
Rate

Efficacy /
Result

Citation(s)

Plasmodiophora

brassicae

(Clubroot)

Brassicas 1000 kg/ha

Effective control

of clubroot

disease.

[11][12]

Fusarium

oxysporum f. sp.

cucumberinum

Cucumber
80 g/m² (800

kg/ha )

88.7%

suppression of

pathogen

population after

15 days.

[13]

Fusarium

oxysporum f. sp.

cucumberinum

Cucumber
200 g/m² (2000

kg/ha )

92.2%

suppression of

pathogen

population after

15 days.

[13]

General Soil-

Borne Diseases
Tomato Not Specified

Disease

incidence

reduced from

26.62% (control)

to 4.98%.

[14]

Meloidogyne

incognita (Root-

knot nematode)

General
>1000 mg N/kg

soil

Significant

suppression of

nematode

population.

[15]

Meloidogyne

spp. (Root-knot

nematode)

Chili Not specified

53.37%

preventive effect

in open-field

application.

[16]

Table 2: Impact of Calcium Cyanamide Application on Crop Yield
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Crop Treatment Details Yield Increase Citation(s)

Strawberry
Soil Solarization + 500

kg/ha CaCN₂

+53.0% (Total

marketable yield)
[17]

Tomato
Standard CaCN₂

application
+21.65% [14]

Cucumber
Fresh pepper straw +

CaCN₂
+20.0% [18]

Table 3: Effects on Soil Physicochemical Properties

Soil Property Observation Details Citation(s)

Soil pH Increase

Can raise pH from

acidic levels (e.g., 5.8)

to neutral or slightly

alkaline (e.g., 7.5).

[8][16][19]

Nitrogen
Slow-Release N

Source

Dicyandiamide (DCD)

formation inhibits

nitrification, providing

a steady supply of

ammonium.

[1][4]

Other Nutrients Increased Availability

Can increase levels of

organic matter,

available phosphorus,

and available

potassium.

[20]

Effects on Soil Microbiota
Calcium cyanamide application temporarily alters the soil microbial ecosystem.

Initial Impact: The biocidal activity of hydrogen cyanamide causes a sharp, non-selective

decrease in the populations of bacteria, fungi, and actinomycetes within the first few days of

application.[13] Fungi are generally more sensitive to the treatment than bacteria.[2]
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Population Recovery: Microbial populations typically begin to recover and can return to pre-

treatment levels within 15 to 30 days.[13]

Community Shift: The recovery process can lead to a significant shift in the microbial

community structure. The application often suppresses pathogenic fungi like Fusarium,

Verticillium, and Phytophthora while creating conditions that may favor the proliferation of

beneficial or antagonistic microorganisms such as Trichoderma, Bacillus, and Streptomyces.

[10][14] This shift can contribute to the development of disease-suppressive soils.[10]
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Ecological Impact Cascade

Short-Term Effects (0-15 Days)

Long-Term Effects (15+ Days)
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Logical Flow of Calcium Cyanamide's Impact on Soil Ecology.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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